Cas no 69977-24-8 ((10E,12E)-10,12-Hexadecadienal)

• Product Name: (10E,12E)-10,12-Hexadecadienal
• CAS No: 69977-24-8
• Molecular Formula: C₁₆H₂₈O
• Molecular Weight: 236.39292
• CID: 526586
• PubChem ID: 5283378

(10E,12E)-10,12-Hexadecadienal Properties

Names and Identifiers

• 10,12-Hexadecadienal,(10E,12E)-
• (E,E)-10,12-HEXADECADIENAL
• (10E,12E)-
• (10E,12E)-10,12-HEXADECADIENAL
• (10E,12E)-hexadeca-10,12-dienal
• 10,12-Hexadecadienal
• 10E,12E-Hexadecadienal
• J-500103
• (E,E)-10,12-Hexadecadienal CAS 69977-24-8
• Bombykal
• SCHEMBL830539
• OSFASEAZCNYZBW-YTXTXJHMSA-N
• AKOS005145720
• LMFA06000094
• (10E,12E)-10,12-Hexadecadienal #
• SCHEMBL830541
• 10,12-Hexadecadienal, (10E,12E)-
• (10E,12E)-Hexadecadienal
• 69977-24-8
• E,E-10,12-Hexadecadienal
• 63024-98-6

• InChIKey： OSFASEAZCNYZBW-YTXTXJHMSA-N
• Inchi： InChI=1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h4-7,16H,2-3,8-15H2,1H3/b5-4+,7-6+
• SMILES： CCCC=CC=CCCCCCCCCC=O

Computed Properties

• Exact Mass: 236.214016g/mol
• Surface Charge: 0
• XLogP3: 5.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 12
• Monoisotopic Mass: 236.214016g/mol
• Monoisotopic Mass: 236.214016g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 17
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.21860
• PSA: 17.07000
• Refractive Index: 1.463
• Boiling Point: 339.9°C at 760 mmHg
• Flash Point: 167.9°C
• Density: 0.852

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes